Cas no 1598008-98-0 (1-cyclobutoxy-1-(iodomethyl)cyclopentane)

• Product Name: 1-cyclobutoxy-1-(iodomethyl)cyclopentane
• CAS No: 1598008-98-0
• MF: C₁₀H₁₇IO
• MW: 280.145855665207
• CID: 6421374
• PubChem ID: 114773965
• Update Time: 2025-10-28

1-cyclobutoxy-1-(iodomethyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutoxy-1-(iodomethyl)cyclopentane
• EN300-1134916
• 1598008-98-0

• Inchi： 1S/C10H17IO/c11-8-10(6-1-2-7-10)12-9-4-3-5-9/h9H,1-8H2
• InChI Key： ZFQUGAGKGSOMJI-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OC1CCC1

Computed Properties

• Exact Mass: 280.03241g/mol
• Monoisotopic Mass: 280.03241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-cyclobutoxy-1-(iodomethyl)cyclopentane

1-Cyclobutoxy-1-(Iodomethyl)Cyclopentane: A Comprehensive Overview

The compound with CAS No. 1598008-98-0, commonly referred to as 1-cyclobutoxy-1-(iodomethyl)cyclopentane, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its complex structure, which combines a cyclopentane ring with a cyclobutoxy group and an iodomethyl substituent. The cyclobutoxy group introduces strain into the molecule, while the iodomethyl group provides reactivity, making this compound a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of 1-cyclobutoxy-1-(iodomethyl)cyclopentane in drug discovery and development. Its strained cyclobutane ring is known to enhance pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for drug candidates. Researchers have also explored its use in the synthesis of bioactive molecules, where the iodomethyl group serves as an excellent leaving group for nucleophilic substitutions, enabling the creation of diverse molecular architectures.

In addition to its role in medicinal chemistry, 1-cyclobutoxy-1-(iodomethyl)cyclopentane has found applications in polymer science. The compound's ability to undergo controlled radical polymerization has been leveraged to develop novel materials with tailored mechanical and thermal properties. For instance, recent advancements in click chemistry have utilized this compound as a precursor for constructing stimuli-responsive polymers, which hold promise for applications in sensors and drug delivery systems.

The synthesis of 1-cyclobutoxy-1-(iodomethyl)cyclopentane typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the iodination of a cyclopentane derivative followed by the introduction of the cyclobutoxy group via a coupling reaction. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, researchers have investigated the biodegradation pathways of 1-cyclobutoxy-1-(iodomethyl)cyclopentane to assess its ecological impact. Studies suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. This finding is particularly relevant for industries involved in chemical manufacturing, as it aligns with global efforts to develop more sustainable chemical processes.

Looking ahead, the versatility of 1-cyclobutoxy-1-(iodomethyl)cyclopentane positions it as a key player in future chemical innovations. Its unique combination of structural features and reactivity makes it an ideal candidate for exploring new frontiers in organic synthesis, materials science, and pharmacology. As research continues to uncover its full potential, this compound is expected to contribute significantly to the development of advanced materials and therapeutic agents.